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TCO-NHS Ester (axial)
Overview
Description
TCO-NHS Ester (axial) is a useful research compound. Its molecular formula is C13H17NO5 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Surface Chemistry and Immobilization
- NHS esters are crucial in covalent coupling of amine-containing biomolecules onto surfaces. Their hydrolytic instability is a concern for maintaining stable, reactive surface chemistry, especially for longer-term storage. This has implications in microarray, microfluidic, immunoassay, bioreactor, tissue engineering, and biomedical device fabrication (Cheng et al., 2007).
Cross-Linking in Proteins
- NHS esters are used for chemical cross-linking of lysine residues in proteins. They react not only with lysines but also with serines, tyrosines, and threonines. This knowledge is essential in chemical cross-linking and mass spectrometry fields (Kalkhof & Sinz, 2008).
Bioconjugation Techniques
- NHS esters are fundamental in bioconjugation techniques like protein labeling by fluorescent dyes and enzymes, surface activation of chromatographic supports, microbeads, nanoparticles, and microarray slides. Their quantification is vital for identifying reagent impurities or degradation (Klykov & Weller, 2015).
Biomolecule Array Fabrication
- Tetrafluorophenyl (TFP) ester, an alternative to NHS esters, shows greater stability under basic conditions and is used in DNA array fabrication on gold surfaces. This highlights the evolving use of NHS esters in developing more efficient biomolecule arrays (Lockett et al., 2008).
Synthesis and Versatility
- NHS esters are versatile in peptide synthesis, bioconjugate chemistry, and functionalized materials. Recent strategies for their preparation have expanded their applications in various chemistry areas (Barré et al., 2016).
Bioorthogonal Linkers
- Novel strategies for the conjugation of TCO derivatives to biomolecules have been developed, highlighting the flexibility and expanding applications of TCO-related compounds in bioconjugation chemistry (Longo et al., 2020).
Selective Acylation
- NHS esters are pivotal in the selective removal of ester-linked acyl groups after acylation of peptides and proteins. This is significant in proteomics and offers an alternative to traditional treatment methods (Abello et al., 2007).
Site-Specific Protein Labeling
- NHS-esters have been used for site-specific protein labeling, allowing for controlled stoichiometry and reduced interference with protein structure or function (Dempsey et al., 2018).
Fluorescence Labeling
- NHS ester chemistry facilitates the conjugation of various fluorescent probes, biotin, and cross-linkers to primary amines in proteins or biomolecules (Nanda & Lorsch, 2014).
properties
IUPAC Name |
[(2Z)-cyclooct-2-en-1-yl] (2,5-dioxopyrrolidin-1-yl) carbonate | |
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InChI |
InChI=1S/C13H17NO5/c15-11-8-9-12(16)14(11)19-13(17)18-10-6-4-2-1-3-5-7-10/h4,6,10H,1-3,5,7-9H2/b6-4- | |
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InChI Key |
IXECMLNTLPRCJD-XQRVVYSFSA-N | |
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Canonical SMILES |
C1CCC=CC(CC1)OC(=O)ON2C(=O)CCC2=O | |
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Isomeric SMILES |
C1CC/C=C\C(CC1)OC(=O)ON2C(=O)CCC2=O | |
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Molecular Formula |
C13H17NO5 | |
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Molecular Weight |
267.28 g/mol | |
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Product Name |
TCO-NHS Ester (axial) |
Retrosynthesis Analysis
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